methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate

• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: methyl 2-[(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxopyrazol-3-yl]acetate
• InChI: InChI=1S/C17H20N2O5/c1-5-24-11(2)16-14(10-15(20)23-4)18-19(17(16)21)12-6-8-13(22-3)9-7-12/h6-9H,5,10H2,1-4H3/b16-11-
• InChI Key: DREBXBZSDLRMNK-WJDWOHSUSA-N
• Isomeric SMILES: CCO/C(=C\1/C(=NN(C1=O)C2=CC=C(C=C2)OC)CC(=O)OC)/C
• Canonical SMILES: CCOC(=C1C(=NN(C1=O)C2=CC=C(C=C2)OC)CC(=O)OC)C

Description

Methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is a chemical compound with the following properties:

Chemical Name: Methyl [(4Z)-4-(1-ethoxyethylidene)-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl]acetate .

Molecular Formula: C16H18N2O4

Molecular Weight: 302.33 g/mol

Preparation Methods

This compound can be synthesized through a three-component reaction involving 3-methyl-1-phenyl-5-pyrazolone and various benzaldehydes. Sodium acetate catalyzes the reaction at room temperature, yielding 4,4ʹ-(arylmethylene)bis(1H-pyrazol-5-ols) derivatives . Industrial production methods may involve modifications for scale-up and efficiency.

Chemical Reactions Analysis

The compound can undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are specific to the desired transformation. Major products formed depend on the substituents and reaction conditions.

Scientific Research Applications

The compound finds applications in:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigating its interactions with biological targets.

Medicine: Potential therapeutic applications, especially in cancer treatment.

Industry: Used in the development of novel materials or pharmaceuticals.

Mechanism of Action

The compound likely exerts its effects through specific molecular targets and pathways. Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

While methyl [(4Z)-4-(1-ethoxyethylidene)-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is unique in its structure, it shares similarities with other pyrazole derivatives. These include compounds approved for cancer treatment (see Fig. 1 in the research article ).